3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine

• IUPAC Name: 5-[(4-methylphenyl)sulfanylmethyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3OS/c1-11-4-6-13(7-5-11)20-10-14-17-15(18-19-14)12-3-2-8-16-9-12/h2-9H,10H2,1H3
• InChI Key: OAGGHKTZJVPDPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol

Description

3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a pyridine ring and an oxadiazole ring.

Mechanism of Action

The mechanism of action of 3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine is not fully understood. However, it has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. It has also been suggested that this compound acts as an inhibitor of tubulin polymerization, which is essential for cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have cytotoxic effects on cancer cells and to inhibit the growth of cancer cells. It has also been shown to have potential as an organic semiconductor and as a pesticide.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine in lab experiments is its potential as an anticancer agent. It has been shown to have cytotoxic effects on cancer cells and to inhibit the growth of cancer cells. Another advantage is its potential as an organic semiconductor. It has been used as a building block for the synthesis of organic semiconductors. One limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on 3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine. One future direction is the development of more efficient synthesis methods for this compound. Another future direction is the study of its potential as an anticancer agent in combination with other chemotherapy drugs. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, more research is needed to explore its potential applications in material science and agriculture.

Synthesis Methods

The synthesis of 3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine involves the reaction of 4-methylbenzenethiol, hydrazine hydrate, and 2-chloronicotinic acid in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-(5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazol-3-yl)pyridine has potential applications in various fields such as medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In material science, this compound has been used as a building block for the synthesis of organic semiconductors. In agriculture, this compound has been studied for its potential as a pesticide.